Cas no 1099632-51-5 (Methyl 5-(chlorosulfonyl)-2,4-difluorobenzoate)

• Product Name: Methyl 5-(chlorosulfonyl)-2,4-difluorobenzoate
• CAS No: 1099632-51-5
• MF: C₈H₅ClF₂O₄S
• MW: 270.637707471848
• CID: 4571887
• PubChem ID: 43363651
• Update Time: 2025-06-10

Methyl 5-(chlorosulfonyl)-2,4-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(chlorosulfonyl)-2,4-difluorobenzoate
• methyl 5-chlorosulfonyl-2,4-difluorobenzoate
• Benzoic acid, 5-(chlorosulfonyl)-2,4-difluoro-, methyl ester
• Methyl 5-(chlorosulfonyl)-2,4-difluorobenzoate

• Inchi： 1S/C8H5ClF2O4S/c1-15-8(12)4-2-7(16(9,13)14)6(11)3-5(4)10/h2-3H,1H3
• InChI Key： YISREXSAILYBAW-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(=C(C(=O)OC)C=1)F)F)(=O)=O

Computed Properties

• Exact Mass: 269.9565138g/mol
• Monoisotopic Mass: 269.9565138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 5-(chlorosulfonyl)-2,4-difluorobenzoate

Research Brief on Methyl 5-(chlorosulfonyl)-2,4-difluorobenzoate (CAS: 1099632-51-5) in Chemical Biology and Pharmaceutical Applications

Methyl 5-(chlorosulfonyl)-2,4-difluorobenzoate (CAS: 1099632-51-5) is a specialized chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its chlorosulfonyl and difluorobenzoate functional groups, serves as a critical building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have highlighted its utility in medicinal chemistry due to its unique reactivity profile and potential to enhance drug-like properties in lead compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 5-(chlorosulfonyl)-2,4-difluorobenzoate as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the compound's electrophilic sulfonyl chloride group enables efficient coupling with nucleophilic amine-containing fragments, facilitating the rapid assembly of diverse inhibitor libraries. The resulting compounds exhibited improved potency and selectivity profiles, underscoring the importance of this intermediate in structure-activity relationship (SAR) optimization.

Another notable application was reported in a 2024 ACS Chemical Biology paper, where Methyl 5-(chlorosulfonyl)-2,4-difluorobenzoate was employed in the development of covalent probes for protein labeling. The researchers leveraged the reactivity of the chlorosulfonyl group to create sulfonamide-linked fluorescent tags, enabling real-time visualization of target engagement in cellular systems. This approach provided valuable insights into the dynamics of protein-ligand interactions, with potential applications in drug discovery and diagnostics.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation and handling of Methyl 5-(chlorosulfonyl)-2,4-difluorobenzoate. A 2023 Organic Process Research & Development publication detailed an improved synthetic route that enhances yield and purity while minimizing hazardous byproducts. The authors emphasized the importance of controlled reaction conditions to prevent premature hydrolysis of the chlorosulfonyl group, which can significantly impact downstream applications.

The safety and regulatory aspects of Methyl 5-(chlorosulfonyl)-2,4-difluorobenzoate have also been addressed in recent literature. A 2024 review in Chemical Research in Toxicology examined the compound's reactivity profile and recommended specific handling protocols to mitigate potential risks associated with its use in laboratory and industrial settings. These findings are particularly relevant as the compound sees increasing adoption in pharmaceutical manufacturing processes.

Looking forward, the unique properties of Methyl 5-(chlorosulfonyl)-2,4-difluorobenzoate position it as a valuable tool in the development of next-generation therapeutics. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) technology and other emerging modalities in targeted protein degradation. The compound's versatility and demonstrated utility in multiple drug discovery paradigms suggest it will remain an important focus of chemical biology research in the coming years.